![molecular formula C11H16N4O B2588047 N-(2-(cyclohex-1-en-1-yl)ethyl)-1H-1,2,3-triazole-5-carboxamide CAS No. 1469047-25-3](/img/structure/B2588047.png)
N-(2-(cyclohex-1-en-1-yl)ethyl)-1H-1,2,3-triazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(cyclohex-1-en-1-yl)ethyl)-1H-1,2,3-triazole-5-carboxamide, also known as CTX-0294885, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential treatment for various diseases.
Scientific Research Applications
- Benzimidazoles, including derivatives like this compound, have been studied for their potential anticancer properties . Researchers explore their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Further investigations aim to optimize their efficacy and minimize side effects.
- Benzimidazolone derivatives have demonstrated antifungal activity . Scientists investigate their ability to inhibit fungal growth, particularly against pathogenic fungi. These compounds may serve as promising candidates for novel antifungal drugs.
- The benzimidazole scaffold has been explored for antiviral properties . Researchers assess its effectiveness against viral infections, including RNA and DNA viruses. Understanding the molecular interactions can guide drug design for viral diseases.
- Benzimidazolones have been investigated for their potential antidiabetic effects . Studies focus on their impact on glucose metabolism, insulin sensitivity, and related pathways. These compounds may contribute to diabetes management.
- Benzimidazolone derivatives exhibit antimicrobial activity . Researchers evaluate their effectiveness against bacteria, fungi, and other microorganisms. These compounds could find applications in treating infections or preventing microbial growth.
- Benzimidazoles have been studied as anti-inflammatory agents . Their impact on immune responses, cytokine regulation, and inflammatory pathways is of interest. These compounds may have therapeutic potential in immune-related disorders.
Anticancer Activity
Antifungal Agents
Antiviral Activity
Antidiabetic Properties
Antimicrobial Applications
Anti-Inflammatory and Immunomodulatory Effects
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2H-triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c16-11(10-8-13-15-14-10)12-7-6-9-4-2-1-3-5-9/h4,8H,1-3,5-7H2,(H,12,16)(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXQAFGPRERNPOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2=NNN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(cyclohex-1-en-1-yl)ethyl)-1H-1,2,3-triazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.